Cas no 2196078-05-2 (1-[4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl]prop-2-en-1-one
• CAS No: 2196078-05-2
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5410651
• PubChem ID: 132326945
• Update Time: 2025-10-30

1-[4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[Hexahydro-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1H-1,4-diazepin-1-yl]-2-propen-1-one
• AKOS033934846
• 1-{4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl}prop-2-en-1-one
• EN300-7531988
• 1-[4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl]prop-2-en-1-one
• 2196078-05-2
• Z2517213558

• Inchi： 1S/C12H18N4O2/c1-3-12(17)16-6-4-5-15(7-8-16)9-11-13-10(2)18-14-11/h3H,1,4-9H2,2H3
• InChI Key： YWJRZNWTTHLMOC-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCCN(CC2=NOC(C)=N2)CC1

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.1±55.0 °C(Predicted)
• pka: 4.08±0.10(Predicted)

Additional information on 1-[4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl]prop-2-en-1-one

Introduction to 1-[4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl]prop-2-en-1-one (CAS No. 2196078-05-2)

1-[4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl]prop-2-en-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2196078-05-2, belongs to a class of molecules that incorporate both heterocyclic and azepane moieties, which are known for their involvement in various biochemical pathways and drug interactions.

The core structure of this compound features a prop-2-en-1-one (alpha-ketoene) moiety linked to a 5-methyl-1,2,4-triazole ring through a methylene group. This triazole ring is further connected to a diazepane scaffold via an N-methylated amine linkage. Such a combination of heterocyclic systems suggests potential interactions with multiple biological targets, making it an attractive candidate for further investigation in medicinal chemistry.

The 5-methyl-1,2,4-triazole moiety is particularly noteworthy due to its presence in numerous bioactive molecules. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a methyl group at the 5-position may influence the electronic properties and binding affinity of the triazole ring, potentially modulating its interaction with biological targets.

The diazepane component of the molecule is another key feature that contributes to its pharmacological potential. Diazepanes are derivatives of diazepines and have been explored for their anxiolytic, anticonvulsant, and sedative effects. The N-methylation at the 1-position of the diazepane ring may enhance metabolic stability while preserving biological activity. This structural motif is often found in drugs targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier.

The prop-2-en-1-one functional group at the terminal position of the molecule introduces electrophilic characteristics that could facilitate Michael addition reactions or other nucleophilic substitutions. Such reactivity might be exploited in drug design for covalent binding strategies or for modulating enzyme activity through covalent inhibition.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like 1-[4-[(5-Methyl-1,2,4-triazole)-3yl)methyl]-1,4-diazepan-l -yl]prop-l-en-l-one (CAS No. 2196078-O5-O2). These studies have suggested potential interactions with enzymes involved in inflammatory pathways and neurotransmitter synthesis. For instance, preliminary docking simulations indicate that this compound may bind to cyclooxygenase (COX) enzymes or lipoxygenase (LOX) enzymes, which are key mediators of inflammation.

In addition to its potential role in modulating inflammatory responses, this molecule has also been hypothesized to interact with receptors involved in pain perception and neuroprotection. The combined presence of triazole and diazepane moieties suggests dual targeting capabilities, which could be advantageous in developing multi-modal therapeutic agents.

Experimental validation of these hypotheses has been ongoing in several academic and industrial research laboratories. In vitro assays have demonstrated promising preliminary results regarding anti-inflammatory and analgesic properties. These findings align with the structural features predicted by computational models and highlight the compound's potential as a lead molecule for further optimization.

The synthesis of this compound presents unique challenges due to its complex architecture. Multi-step synthetic routes involving heterocyclic ring formation and functional group interconversions are required to construct the desired molecule efficiently. Advances in synthetic methodologies have enabled more streamlined approaches for constructing such complex scaffolds using transition-metal catalysis or organometallic reagents.

The pharmacokinetic profile of CAS No 2196078-O5-O2 is another critical aspect that requires thorough investigation. Factors such as solubility, metabolic stability, and distribution must be carefully evaluated to assess its suitability for therapeutic applications. Preliminary pharmacokinetic studies suggest moderate oral bioavailability and reasonable tissue distribution characteristics but further optimization may be necessary to enhance these parameters.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within the core structure. For example, modifications at the propenone position could alter reactivity patterns while maintaining overall bioactivity, whereas changes within the triazole or diazepane moieties might fine-tune receptor binding affinities.

The integration of machine learning models into drug discovery pipelines has accelerated virtual screening efforts significantly, allowing researchers to rapidly identify promising analogs based on structural features predictive of biological activity, such as those exhibited by [the target compound name].

Collaborative efforts between computational chemists, medicinal chemists, and biologists are essential for translating virtual screening hits into validated lead compounds like this one, ensuring that promising candidates advance through preclinical testing toward clinical development where they can ultimately benefit patients worldwide.